Cas no 124318-72-5 (1,10-Phenanthroline, 2-(2,6-dimethylphenyl)-)

• Product Name: 1,10-Phenanthroline, 2-(2,6-dimethylphenyl)-
• CAS No: 124318-72-5
• MF: C₂₀H₁₆N₂
• MW: 284.354444503784
• CID: 1216024
• PubChem ID: 14949477
• Update Time: 2025-04-20

1,10-Phenanthroline, 2-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2-(2,6-dimethylphenyl)-
• 2-(2,6-dimethylphenyl)-1,10-phenanthroline
• DTXSID20565929
• 124318-72-5

• Inchi： 1S/C20H16N2/c1-13-5-3-6-14(2)18(13)17-11-10-16-9-8-15-7-4-12-21-19(15)20(16)22-17/h3-12H,1-2H3
• InChI Key： QECOZTXIYOFOIZ-UHFFFAOYSA-N
• SMILES： N1C2C3C(=CC=CN=3)C=CC=2C=CC=1C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 284.13148
• Monoisotopic Mass: 284.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78